Cas no 1807233-26-6 (Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate
• CAS No: 1807233-26-6
• MF: C₁₃H₁₀F₅NO₃S
• MW: 355.280419826508
• CID: 4943490
• Update Time: 2025-05-22

Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H10F5NO3S/c1-2-21-9(20)5-7-3-4-8(6-19)11(23-13(16,17)18)10(7)22-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： WKEIOTHFWPHQNC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(=C1OC(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 451
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate

Comprehensive Guide to Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate (CAS No. 1807233-26-6)

Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate (CAS No. 1807233-26-6) is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyano, difluoromethoxy, and trifluoromethylthio groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

The compound's molecular formula and exact mass are often queried in scientific databases, reflecting its importance in synthetic chemistry. With the growing demand for fluorinated compounds in medicinal chemistry, Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate stands out as a versatile building block. Its CAS number 1807233-26-6 is a critical identifier for procurement and regulatory compliance, ensuring accurate sourcing for laboratories and manufacturers.

One of the most searched topics related to this compound is its synthetic route and reaction mechanisms. Chemists are particularly interested in optimizing its production to enhance yield and purity, which are crucial for downstream applications. Additionally, the compound's solubility and stability under various conditions are frequently discussed in academic forums, as these properties influence its utility in different chemical processes.

In the context of green chemistry, researchers are exploring eco-friendly methods to synthesize Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate. This aligns with the global trend toward sustainable and environmentally benign chemical production. The compound's fluorine-rich structure also makes it a subject of interest in the development of high-performance materials, such as liquid crystals and polymers with unique thermal and electronic properties.

Another hot topic is the compound's potential role in pharmaceutical intermediates. Given the increasing prevalence of fluorinated drugs in treating diseases like cancer and infections, CAS 1807233-26-6 is being investigated for its ability to improve drug efficacy and metabolic stability. Patent databases reveal numerous filings that leverage this compound, highlighting its commercial and therapeutic value.

For those seeking suppliers of Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate, it is essential to verify the CAS No. 1807233-26-6 to avoid counterfeit products. Reputable manufacturers provide detailed analytical data, including HPLC, NMR, and MS spectra, to ensure quality and consistency. Storage recommendations, such as keeping the compound in a cool, dry place away from light, are also critical for maintaining its integrity.

In summary, Ethyl 4-cyano-2-difluoromethoxy-3-(trifluoromethylthio)phenylacetate (CAS No. 1807233-26-6) is a multifaceted compound with broad applications in research and industry. Its unique chemical properties and relevance to cutting-edge scientific trends make it a subject of ongoing exploration and innovation. Whether you are a chemist, procurement specialist, or researcher, understanding this compound's capabilities and market dynamics is key to leveraging its full potential.